2’2’-cGAMP

• CAS No.: 1465774-27-9
• Product Name: 2’2’-cGAMP
• Molecular Formula: C20H24N10O13P2
• Molecular Weight: 674.4
• IUPAC Name: disodium;2-amino-9-[(1R,6R,8R,9R,14R,16R)-16-(6-aminopurin-9-yl)-3,11,17,18-tetrahydroxy-3,11-dioxo-2,4,7,10,12,15-hexaoxa-3λ5,11λ5-diphosphatricyclo[12.2.1.16,9]octadecan-8-yl]-2,3,4,5-tetrahydro-1H-purin-6-one
• Standard InChI: InChI=1S/C20H28N10O13P2.2Na/c21-14-8-15(24-3-23-14)29(4-25-8)18-12-10(31)6(40-18)1-38-45(36,37)43-13-11(32)7(2-39-44(34,35)42-12)41-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33;;/h3-7,9-13,16,18-20,27,31-32H,1-2,22H2,(H,28,33)(H,34,35)(H,36,37)(H2,21,23,24);;/q;2*+1/t6-,7-,9?,10?,11?,12-,13-,16?,18-,19-,20?;;/m1../s1
• Standard InChIKey: BQZWXNITEWDGCM-UCYMQTOKSA-N
• SMILES: C1C2C(C(C(O2)N3C=NC4C3NC(NC4=O)N)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)OP(=O)(O1)O)O)O)O.[Na+].[Na+]
• Description: 2’2’-cGAMP is a second messenger produced from ATP and GTP by cGMP-AMP synthase (cGAS) in the cytoplasm of mammalian cells in response to the presence of DNA. It shows weaker binding to the adapter protein stimulator of interferon genes (STING) than 2’3’-cGAMP (Item No. 19887; Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP (Item No. 17966), cyclic di-GMP (Item No. 17144), or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). 2’2’-cGAMP is an inducer of IFN-β production with an EC50 value of 15.8 nM in L929 cells.
• Synonyms: Adenosine-Guanosine 2’,2’-cyclic monophosphate;cGAMP(2’-5’);2’,2’-Cyclic GMP-AMP
• Reference: 1.Wu, J.,Sun, L.,Chen, X., et al. Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA. Science 339(6121), 826-830 (2013).
• PubChem Compound: 137700001
• Last Modified: Nov 11 2021